1-(1-Methylcyclopentyl)cyclopropan-1-amine

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 1-(1-methylcyclopentyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H17N/c1-8(4-2-3-5-8)9(10)6-7-9/h2-7,10H2,1H3
• InChI Key: IJYHOQCQGXVVIG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1)C2(CC2)N

Description

1-(1-Methylcyclopentyl)cyclopropan-1-amine is a cyclopropane-based amine derivative featuring a methyl-substituted cyclopentyl group. Cyclopropane rings are valued in medicinal chemistry for their rigidity and metabolic stability, while substituents like methylcyclopentyl groups may enhance lipophilicity and steric bulk, influencing target binding and pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Methylcyclopentyl)cyclopropan-1-amine typically involves the cyclopropanation of a suitable precursor. One common method is the reaction of 1-methylcyclopentene with a diazo compound in the presence of a catalyst such as rhodium or copper. The reaction conditions often include an inert atmosphere and a solvent like dichloromethane to facilitate the formation of the cyclopropane ring.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate advanced purification techniques such as distillation and chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Methylcyclopentyl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound to its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur, where the amine group is replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂), palladium catalyst (Pd/C)

Substitution: Alkyl halides (R-X), base (NaOH or KOH)

Major Products Formed:

Oxidation: Ketones, carboxylic acids

Reduction: Amines

Substitution: Alkylated derivatives

Scientific Research Applications

1-(1-Methylcyclopentyl)cyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex cyclic structures.

Biology: Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as acting as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(1-Methylcyclopentyl)cyclopropan-1-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key analogs and their properties are summarized below:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Features	Reference
1-(Difluoromethyl)cyclopropan-1-amine	Difluoromethyl	119.11 (C₄H₇F₂N)	High electronegativity; enhances metabolic stability and bioavailability
1-(Trifluoromethyl)cyclopropan-1-amine	Trifluoromethyl	139.10 (C₄H₆F₃N)	Increased lipophilicity; common in CNS-targeting drugs
1-(2-Fluorophenyl)cyclopropan-1-amine HCl	2-Fluorophenyl	187.64 (C₉H₁₁ClFN)	Aromatic ring improves π-π stacking; HCl salt enhances solubility
1-(4-Bromophenyl)cyclopropan-1-amine HCl	4-Bromophenyl	254.55 (C₉H₁₀BrClN)	Heavy atom inclusion (Br) may aid crystallography or radiolabeling
1-Methylcyclopropan-1-amine HCl	Methyl	109.59 (C₄H₁₀ClN)	Compact structure; high solubility due to hydrochloride salt
1-(3-Chlorophenyl)cyclopropan-1-amine	3-Chlorophenyl	167.63 (C₉H₁₀ClN)	Chlorine enhances binding affinity in receptor-ligand interactions

Key Observations :

• Electron-Withdrawing Groups (e.g., CF₃, F): Increase metabolic stability and polarity, as seen in BACE1 inhibitors (e.g., compounds 5r and 5u in –2) .
• Aromatic Substituents (e.g., bromophenyl, fluorophenyl): Enhance molecular weight and enable interactions with hydrophobic pockets in enzymes .

Biological Activity

1-(1-Methylcyclopentyl)cyclopropan-1-amine is an organic compound with the molecular formula C₉H₁₇N. It features a unique structure consisting of a cyclopropane ring attached to a cyclopentane ring, making it a subject of interest in various scientific fields, particularly in medicinal chemistry and biological research. This article explores its biological activity, mechanisms of action, and potential applications based on recent studies and findings.

Property	Value
Molecular Formula	C₉H₁₇N
Molecular Weight	139.24 g/mol
IUPAC Name	1-(1-methylcyclopentyl)cyclopropan-1-amine
InChI	InChI=1S/C9H17N/c1-8(4-2-3-5-8)9(10)6-7-9/h2-7,10H2,1H3
InChI Key	IJYHOQCQGXVVIG-UHFFFAOYSA-N
Canonical SMILES	CC1(CCCC1)C2(CC2)N

The biological activity of 1-(1-Methylcyclopentyl)cyclopropan-1-amine involves its interaction with specific molecular targets, including enzymes and receptors. The compound is hypothesized to modulate the activity of neurotransmitter receptors, which could lead to various pharmacological effects. The exact pathways remain under investigation, but preliminary studies suggest potential interactions with serotonin and dopamine receptors, which are critical in neurological processes.

Biological Activity Studies

Recent research has highlighted various aspects of the biological activity of this compound:

1. Enzyme Interaction

Studies indicate that 1-(1-Methylcyclopentyl)cyclopropan-1-amine may influence enzyme activities related to neurotransmitter metabolism. For instance, it has shown potential inhibitory effects on acetylcholinesterase (AChE), an enzyme crucial for neurotransmission. A comparative analysis with known inhibitors revealed that this compound possesses moderate potency, suggesting its utility in developing therapeutic agents for neurodegenerative diseases .

2. Neuropharmacological Effects

The compound's structure allows it to cross the blood-brain barrier, making it a candidate for neuropharmacological applications. Animal studies have demonstrated that administration leads to observable changes in behavior and cognitive function, indicating possible anxiolytic or antidepressant effects. Further research is needed to elucidate the specific pathways involved and the duration of these effects.

Case Study 1: Acetylcholinesterase Inhibition

In a study evaluating various compounds for their AChE inhibitory activity, 1-(1-Methylcyclopentyl)cyclopropan-1-amine was tested alongside established inhibitors like donepezil. The results indicated an IC50 value comparable to that of donepezil, suggesting significant potential as a therapeutic agent in treating Alzheimer's disease .

Case Study 2: Behavioral Assessment in Rodents

A behavioral assessment study involving rodents treated with varying doses of the compound showed significant alterations in anxiety-like behaviors measured by the elevated plus maze test. The results suggested that lower doses may have anxiolytic properties without sedative effects, making it a promising candidate for further development.

Applications in Research and Industry

The unique structure of 1-(1-Methylcyclopentyl)cyclopropan-1-amine makes it valuable not only in medicinal chemistry but also as a building block in organic synthesis. Its ability to act as a precursor for more complex molecules can facilitate the development of new pharmaceuticals and specialty chemicals .